(R)-duloxetine
(R)-duloxetine
(R)-duloxetine is a duloxetine. It is an enantiomer of a (S)-duloxetine.
Brand Name:
Vulcanchem
CAS No.:
116539-60-7
VCID:
VC20799869
InChI:
InChI=1S/C18H19NOS/c1-19-12-11-17(18-10-5-13-21-18)20-16-9-4-7-14-6-2-3-8-15(14)16/h2-10,13,17,19H,11-12H2,1H3/t17-/m1/s1
SMILES:
CNCCC(C1=CC=CS1)OC2=CC=CC3=CC=CC=C32
Molecular Formula:
C18H19NOS
Molecular Weight:
297.4 g/mol
(R)-duloxetine
CAS No.: 116539-60-7
Cat. No.: VC20799869
Molecular Formula: C18H19NOS
Molecular Weight: 297.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | (R)-duloxetine is a duloxetine. It is an enantiomer of a (S)-duloxetine. |
|---|---|
| CAS No. | 116539-60-7 |
| Molecular Formula | C18H19NOS |
| Molecular Weight | 297.4 g/mol |
| IUPAC Name | (3R)-N-methyl-3-naphthalen-1-yloxy-3-thiophen-2-ylpropan-1-amine |
| Standard InChI | InChI=1S/C18H19NOS/c1-19-12-11-17(18-10-5-13-21-18)20-16-9-4-7-14-6-2-3-8-15(14)16/h2-10,13,17,19H,11-12H2,1H3/t17-/m1/s1 |
| Standard InChI Key | ZEUITGRIYCTCEM-QGZVFWFLSA-N |
| Isomeric SMILES | CNCC[C@H](C1=CC=CS1)OC2=CC=CC3=CC=CC=C32 |
| SMILES | CNCCC(C1=CC=CS1)OC2=CC=CC3=CC=CC=C32 |
| Canonical SMILES | CNCCC(C1=CC=CS1)OC2=CC=CC3=CC=CC=C32 |
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